N-(2,5-dimethoxyphenyl)-2-(4-fluorobenzamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide
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Description
N-(2,5-dimethoxyphenyl)-2-(4-fluorobenzamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide is a useful research compound. Its molecular formula is C22H20FN3O4S and its molecular weight is 441.48. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Pharmacokinetics
- Disposition and Metabolism in Humans: A study on the orexin 1 and 2 receptor antagonist, SB-649868, details its disposition and metabolism in humans. The research provides insights into the pharmacokinetic profile, including elimination routes and half-life, which can be relevant for understanding the metabolism of structurally related compounds. This knowledge is critical for developing new drugs, predicting their behavior in the human body, and identifying potential therapeutic applications (Renzulli et al., 2011).
Diagnostic and Therapeutic Research
- Cellular Proliferation in Tumors: Research involving the cellular proliferative marker 18F-ISO-1 for PET imaging in tumors indicates the potential of certain compounds in diagnosing and monitoring tumor proliferation. This study illustrates how novel compounds can be applied in medical imaging to assess tumor growth and response to therapy, a key area of research in oncology (Dehdashti et al., 2013).
Chemical Safety and Toxicology
- Human Exposure to Pyrethroids: Studies on human exposure to pyrethroids, assessing metabolic profiles through urinary metabolites, demonstrate the importance of understanding how compounds are metabolized and excreted. This research is crucial for evaluating the safety and environmental impact of chemical exposure, guiding regulations and safety standards (Fortin et al., 2008).
Properties
IUPAC Name |
N-(2,5-dimethoxyphenyl)-2-[(4-fluorobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20FN3O4S/c1-29-14-7-9-17(30-2)16(11-14)24-21(28)15-8-10-18-19(15)25-22(31-18)26-20(27)12-3-5-13(23)6-4-12/h3-7,9,11,15H,8,10H2,1-2H3,(H,24,28)(H,25,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JODVSWZYGOGJJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)C2CCC3=C2N=C(S3)NC(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.